molecular formula C₂₆H₂₁D₄N₃O₄ B1159955 N-Desmethyl-N-cyclopentyl Tadalafil-D4

N-Desmethyl-N-cyclopentyl Tadalafil-D4

Cat. No.: B1159955
M. Wt: 447.52
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-Desmethyl-N-cyclopentyl Tadalafil-D4 is a deuterated analog of the Tadalafil metabolite N-Desmethyl-N-cyclopentyl Tadalafil. It is primarily used as an internal standard in analytical chemistry for quantifying phosphodiesterase-5 (PDE5) inhibitors like Tadalafil in biological matrices. The compound features four deuterium atoms replacing hydrogen at specific positions, enhancing its utility in mass spectrometry due to isotopic differentiation .

Properties

Molecular Formula

C₂₆H₂₁D₄N₃O₄

Molecular Weight

447.52

Synonyms

(6R,12aR)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione-D4;  (6R-trans)-6-(1,3-Benzodioxol-5-yl)-2-cyclopentyl-2,3,6,7,12,12a-hexahydropyrazino[1’,2’:1,6]pyrido[3,4-b]indole-1,4-dione-D

Origin of Product

United States

Comparison with Similar Compounds

Key Properties :

  • Molecular Formula : C₂₆H₂₁D₄N₃O₄
  • Molecular Weight : 447.519 g/mol
  • CAS Number: Not explicitly provided, but the non-deuterated form is registered under CAS 171596-32-0 .
  • Structure : Retains the core bicyclic heterocyclic framework of Tadalafil, with deuterium at the cyclopentyl and benzodioxol groups .
  • Applications : Used in pharmaceutical research for metabolite tracing, pharmacokinetic studies, and regulatory compliance testing .

Comparison with Similar Compounds

N-Desmethyl-N-cyclopentyl Tadalafil (Non-Deuterated Form)

The non-deuterated counterpart shares the same structural backbone but lacks deuterium substitution.

Property N-Desmethyl-N-cyclopentyl Tadalafil-D4 N-Desmethyl-N-cyclopentyl Tadalafil
Molecular Formula C₂₆H₂₁D₄N₃O₄ C₂₆H₂₅N₃O₄
Molecular Weight 447.519 g/mol 443.44 g/mol (calculated)
Isotopic Labeling Four deuterium atoms None
Analytical Utility Internal standard for LC-MS/MS Target analyte in drug metabolism
Regulatory Status Controlled product; requires documentation Less restricted
Price (25 mg) €5,796 Not specified

Key Differences :

  • The deuterated form’s isotopic labeling allows precise quantification in mass spectrometry by distinguishing it from the non-deuterated analyte .
  • The molecular weight difference (~4 g/mol) is critical for avoiding signal overlap in analytical workflows .

Tadalafil (Parent Compound)

Tadalafil is the parent drug used to treat erectile dysfunction. Unlike its metabolite this compound, it retains a methyl group and lacks cyclopentyl substitution.

Property This compound Tadalafil
Functional Groups Demethylated, cyclopentyl-substituted Methylated, no cyclopentyl
Metabolic Role Phase-I metabolite Parent drug
Deuterium Labeling Yes No

Analytical Relevance :

  • This compound is structurally closer to Tadalafil metabolites, making it ideal for studying drug degradation pathways .

Vardenafil-Related Deuterated Standards

references deuterated standards for Vardenafil, another PDE5 inhibitor. While structurally distinct, these share similar applications in analytical method validation.

Property This compound Vardenafil Deuterated Standards
Core Structure Tadalafil-derived Vardenafil-derived
Isotopic Labeling D4 Varies (e.g., D3, D5)
Regulatory Use AOAC SMPR 2014.010/2014.011 compliance Similar analytical applications

Shared Features :

  • Both are used to meet AOAC Standard Method Performance Requirements (SMPR) for PDE5 inhibitor quantification .

Other Deuterated Pharmaceuticals (e.g., Citalopram-d4)

highlights deuterated analogs of Citalopram, an SSRI antidepressant. While unrelated in therapeutic class, these compounds demonstrate the broader utility of deuterated standards in pharmacokinetics.

Property This compound Citalopram-d4
Parent Drug Class PDE5 inhibitor SSRI antidepressant
Labeling Position Cyclopentyl and benzodioxol groups Methyl or amine groups
Cost (per mg) €231.84 (25 mg) €119–277 (1–5 mg)

Common Challenges :

  • Both require stringent storage (room temperature) and documentation due to regulatory controls .

Research Findings and Data Gaps

  • Discrepancies in Literature: incorrectly lists the non-deuterated form’s molecular weight as 327.23 g/mol; the correct value is ~443.44 g/mol based on its formula (C₂₆H₂₅N₃O₄) .
  • Safety Data: No explicit hazard classification is reported, though precautions against inhalation or contact are advised for similar deuterated compounds .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.